Cas no 36097-42-4 (Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride)

• Product Name: Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride
• CAS No: 36097-42-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 296104
• PubChem ID: 7408077
• Update Time: 2025-10-30

Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-acetyl-4-amino-, methyl ester
• Ac-p-amino-Phe-OMe
• 2(S)-acetylamino-3-(4-amino-phenyl)-propionic acid methyl ester
• AC-4-AMINO-L-PHENYLALANINE METHYL ESTER
• ACETYL-P-AMINO-L-PHE-OME
• Ac-p-amino-phen-OMe
• AC-P-AMINO-PHENYLALANINE-OME
• AC-PHE(4-NH2)-OME
• Ac-PheNH2-OMe
• D,L-N-acetyl-4-aminophenylalanine methyl ester
• ester methylique de la N-acetyl-p-amino-phenylalanine
• methyl (2S)-3-(4-aminophenyl)-2-ethanamidopropanoate
• N-acetyl-4-aminophenylalanine methyl ester
• N-acetyl-p-aminophenyl-L-alanine
• 36097-42-4
• Acetyl-4-amino-L-phenylalanine methyl ester
• (S)-methyl 2-acetamido-3-(4-aminophenyl)propanoate
• SCHEMBL6572925
• L-Phenylalanine,N-acetyl-4-amino-,methyl ester
• methyl (2S)-2-acetamido-3-(4-aminophenyl)propanoate
• METHYL (2S)-3-(4-AMINOPHENYL)-2-ACETAMIDOPROPANOATE
• MFCD00025378
• Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride

• Inchi： 1S/C12H16N2O3/c1-8(15)14-11(12(16)17-2)7-9-3-5-10(13)6-4-9/h3-6,11H,7,13H2,1-2H3,(H,14,15)/t11-/m0/s1
• InChI Key： DNSLMVHBZCGJNH-NSHDSACASA-N
• SMILES： O(C)C([C@H](CC1C=CC(=CC=1)N)NC(C)=O)=O

Computed Properties

• Exact Mass: 236.11600
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.42000
• LogP: 1.46110

Additional information on Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride

Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride (CAS No. 36097-42-4): An Overview

Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride (CAS No. 36097-42-4) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound is a derivative of L-phenylalanine, an essential amino acid, and has been extensively studied for its potential therapeutic properties and as a building block in the synthesis of more complex molecules.

The chemical structure of Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride consists of an acetylated amino group, a phenylalanine backbone, and a methyl ester functional group, all of which contribute to its unique reactivity and biological activity. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various biochemical assays and pharmaceutical formulations.

Recent research has highlighted the potential of Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride in the development of novel drugs. For instance, studies have shown that this compound can serve as a prodrug or a precursor for the synthesis of bioactive molecules with improved pharmacokinetic properties. The acetylation of the amino group can help mask the basicity of the amine, reducing potential side effects and improving the stability and bioavailability of the final product.

In the context of medicinal chemistry, Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride has been explored as a key intermediate in the synthesis of peptides and peptidomimetics. These compounds are crucial in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability to modify the phenylalanine backbone with different functional groups allows for fine-tuning of the pharmacological properties of the final drug candidates.

Biochemical studies have also demonstrated that Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride can interact with specific enzymes and receptors, making it a valuable tool for understanding protein function and structure. For example, it has been used to study the mechanisms of protein-protein interactions and enzyme catalysis, providing insights into potential therapeutic targets.

In addition to its applications in drug development, Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride has found use in diagnostic assays and analytical methods. Its unique chemical properties make it suitable for labeling and detection purposes, enhancing the sensitivity and specificity of various analytical techniques. This is particularly important in clinical settings where accurate diagnosis is critical for effective treatment.

The synthesis of Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride involves several well-established chemical reactions. Typically, L-phenylalanine is first protected at the carboxylic acid group using a suitable protecting group, such as tert-butyl or benzyl. The amino group is then acetylated using acetic anhydride or acetyl chloride. Following this, the protected amino acid is converted to its methyl ester form using methanol in the presence of an acid catalyst. Finally, deprotection under appropriate conditions yields the desired compound as its hydrochloride salt.

The purity and quality of Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride are crucial for its successful application in research and development. High-purity standards are essential to ensure consistent results in biochemical assays and pharmaceutical formulations. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the purity and structural integrity of this compound.

In conclusion, Acetyl-4-amino-L-phenylalanine methyl ester hydrochloride (CAS No. 36097-42-4) is a multifaceted compound with significant potential in various areas of scientific research and pharmaceutical development. Its unique chemical structure and properties make it an invaluable tool for advancing our understanding of biological processes and developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance in the fields of medicinal chemistry and biochemistry is likely to grow even further.